Hiptagin
Hiptagin
Hiptagin is a natural product found in Securigera varia and Corynocarpus laevigatus with data available.
Brand Name:
Vulcanchem
CAS No.:
19896-10-7
VCID:
VC0010969
InChI:
InChI=1S/C18H24N4O18/c23-11(1-5-19(28)29)36-9-10-16(38-12(24)2-6-20(30)31)15(27)17(39-13(25)3-7-21(32)33)18(37-10)40-14(26)4-8-22(34)35/h10,15-18,27H,1-9H2/t10-,15+,16-,17-,18+/m1/s1
SMILES:
C(C[N+](=O)[O-])C(=O)OCC1C(C(C(C(O1)OC(=O)CC[N+](=O)[O-])OC(=O)CC[N+](=O)[O-])O)OC(=O)CC[N+](=O)[O-]
Molecular Formula:
C18H24N4O18
Molecular Weight:
584.4
Hiptagin
CAS No.: 19896-10-7
Cat. No.: VC0010969
Molecular Formula: C18H24N4O18
Molecular Weight: 584.4
* For research use only. Not for human or veterinary use.
Specification
| Description | Hiptagin is a natural product found in Securigera varia and Corynocarpus laevigatus with data available. |
|---|---|
| CAS No. | 19896-10-7 |
| Molecular Formula | C18H24N4O18 |
| Molecular Weight | 584.4 |
| IUPAC Name | [(2R,3S,4S,5R,6S)-4-hydroxy-3,5,6-tris(3-nitropropanoyloxy)oxan-2-yl]methyl 3-nitropropanoate |
| Standard InChI | InChI=1S/C18H24N4O18/c23-11(1-5-19(28)29)36-9-10-16(38-12(24)2-6-20(30)31)15(27)17(39-13(25)3-7-21(32)33)18(37-10)40-14(26)4-8-22(34)35/h10,15-18,27H,1-9H2/t10-,15+,16-,17-,18+/m1/s1 |
| Standard InChI Key | LJVCXBYIAUSOIN-PRNPZUBZSA-N |
| SMILES | C(C[N+](=O)[O-])C(=O)OCC1C(C(C(C(O1)OC(=O)CC[N+](=O)[O-])OC(=O)CC[N+](=O)[O-])O)OC(=O)CC[N+](=O)[O-] |
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